4-Methyl-1-{4-[3-(Thiophen-2-Yl)-1,2,4-Oxadiazol-5-Yl]piperidin-1-Yl}pentan-1-One
Overview
Description
BDM31369 is an activator of ethionamide.
Scientific Research Applications
Synthesis and Biological Activities
Synthesis and Antibacterial Properties : Compounds with 1,3,4-Oxadiazole structures, similar to the queried compound, have been researched for their antibacterial properties. For instance, N-substituted derivatives of 2-(5-(1-(phenylsulfonyl)piperidin-4-yl)-1,3,4-oxadiazol-2-ylthio)acetamide were synthesized and showed moderate to significant antibacterial activity against both Gram-negative and Gram-positive bacteria (Khalid et al., 2016).
Antimicrobial Activity : Several 1,2,4-Oxadiazole derivatives, including those with piperidine or pyrrolidine rings, have demonstrated strong antimicrobial properties. A notable example is the synthesis of 5-(1H-1,2,3-triazol-4-yl)-1,2,4-oxadiazole derivatives, which showed potent antimicrobial activity, as evidenced by a structure-activity relationship study (Krolenko et al., 2016).
Antifungal Agents : Compounds like 3-(1-(1-substitutedpiperidin-4-yl)-1H-1,2,3-triazol-4-yl)-5-substituted phenyl-1,2,4-oxadiazoles have been synthesized and evaluated as antifungal agents. They exhibited significant in vitro antifungal activities and a structure-activity relationship was developed for these compounds (Sangshetti & Shinde, 2011).
Antiproliferative Properties and Tubulin Inhibition : A new chemical class of antiproliferative agents, 4-(1,2,4-oxadiazol-5-yl)piperidine-1-carboxamides, was discovered. These compounds act as tubulin inhibitors and one compound in this class showed 120 nM potency in an antiproliferative assay (Krasavin et al., 2014).
Antileishmanial Activity : 4-Amino-1,2,4-triazole derivatives, structurally related to the queried compound, were theoretically studied and tested against Leishmania infantum promastigotes, showing remarkable antileishmanial activity (Süleymanoğlu et al., 2017).
Anti-Bone Cancer Activity and Molecular Docking : A heterocyclic compound was synthesized and characterized, demonstrating in vitro anticancer activities against human bone cancer cell lines. Molecular docking studies were used to investigate potential antiviral activities, calculating binding sites for specific proteins (Lv et al., 2019).
Properties
CAS No. |
1001467-91-9 |
---|---|
Molecular Formula |
C17H23N3O2S |
Molecular Weight |
333.5 g/mol |
IUPAC Name |
4-methyl-1-[4-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)piperidin-1-yl]pentan-1-one |
InChI |
InChI=1S/C17H23N3O2S/c1-12(2)5-6-15(21)20-9-7-13(8-10-20)17-18-16(19-22-17)14-4-3-11-23-14/h3-4,11-13H,5-10H2,1-2H3 |
InChI Key |
QWPAQBJBWLSPSH-UHFFFAOYSA-N |
SMILES |
CC(C)CCC(=O)N1CCC(CC1)C2=NC(=NO2)C3=CC=CS3 |
Canonical SMILES |
CC(C)CCC(=O)N1CCC(CC1)C2=NC(=NO2)C3=CC=CS3 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
BDM-31369; BDM 31369; BDM31369 |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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